Cas no 16495-81-1 (Pyrimidine, 4-(3-nitrophenyl)-)
16495-81-1 structure
Product Name:Pyrimidine, 4-(3-nitrophenyl)-
CAS No:16495-81-1
MF:C10H7N3O2
MW:201.181481599808
CID:1344048
PubChem ID:12130786
Update Time:2025-04-20
Pyrimidine, 4-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-(3-nitrophenyl)-
- 4-(3-Nitrophenyl)pyrimidine
- XRBSVBDYAUOOPW-UHFFFAOYSA-N
- 16495-81-1
- SB60795
- 4-(3-Nitro-phenyl)-pyrimidine
- SCHEMBL2644131
-
- Inchi： 1S/C10H7N3O2/c14-13(15)9-3-1-2-8(6-9)10-4-5-11-7-12-10/h1-7H
- InChI Key： XRBSVBDYAUOOPW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(C2C=CN=CN=2)=C1)=O
Computed Properties
- Exact Mass: 201.05391
- Monoisotopic Mass: 201.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 68.92
Pyrimidine, 4-(3-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507546-1g |
4-(3-Nitrophenyl)pyrimidine |
16495-81-1 | 97% | 1g |
$568 | 2023-02-02 |
Pyrimidine, 4-(3-nitrophenyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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